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Compound of Interest

Compound Name: 1-Bromoheptane-d7

Cat. No.: B15557856

Get Quote

1-Bromoheptane-d7 is a deuterated version of 1-bromoheptane, where seven hydrogen

atoms have been replaced by deuterium. This isotopic labeling is a valuable tool in various

research applications, including metabolic studies and as an internal standard in mass

spectrometry.

Table 1: Chemical Identification of 1-Bromoheptane-d7

Identifier Value

Chemical Name 1-Bromoheptane-d7

Synonyms n-Heptyl-d7 Bromide

CAS Number 1219802-55-7[1][2]

Molecular Formula C₇H₈D₇Br

Molecular Weight 186.14 g/mol [1][2]

Isotopic Enrichment atom % D

Table 2: Physical and Chemical Properties of 1-Bromoheptane (and 1-Bromoheptane-d7)
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Property Value

Appearance Colorless liquid[3][4]

Odor Characteristic odor

Boiling Point 180 °C (356 °F) at 760 mmHg[5][6][7][8]

Melting Point -58 °C (-72.4 °F)[5][6][7][8]

Flash Point 60 °C (140 °F)[4][8][9]

Density 1.140 g/mL at 25 °C[4][6]

Vapor Density 6.18 (vs air)[3][6]

Vapor Pressure 1.27 mmHg[10]

Solubility Sparingly soluble in water.[3]

Refractive Index n20/D 1.4499[6]

Hazard Identification and GHS Classification
1-Bromoheptane is classified as a flammable liquid and may cause irritation upon contact.

Table 3: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor[5][10][11]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[5]

[10]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[5][10]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[5]

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation[5]

Signal Word: Warning[5][11]

Hazard Pictograms:

Flame (GHS02)[11]

Exclamation Mark (GHS07)

Toxicological Information
The toxicological properties of 1-Bromoheptane-d7 have not been fully investigated. The data

presented below is for 1-Bromoheptane.

Table 4: Acute Toxicity Data for 1-Bromoheptane

Route of Exposure Species Dose Effect

Inhalation Mouse
LC50: 12,000

mg/m³/2hr[9][10]
-

Intraperitoneal Mouse
LD50: 2,440

mg/kg[10]
-
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Potential Health Effects:[9]

Inhalation: Causes respiratory tract irritation. Vapors may cause dizziness or suffocation.[9]

[12]

Skin Contact: May cause skin irritation.[9][12]

Eye Contact: May cause eye irritation.[9][12]

Ingestion: May cause irritation of the digestive tract.[9][12]

Experimental Protocols
Safe Handling Protocol
This protocol outlines the essential steps for the safe handling of 1-Bromoheptane-d7 in a

laboratory setting.

Engineering Controls:

Always handle 1-Bromoheptane-d7 in a well-ventilated area, preferably inside a chemical

fume hood.[4][12]

Use explosion-proof electrical, ventilating, and lighting equipment.

Ensure an eyewash station and safety shower are readily accessible.[9]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[11][13]

Hand Protection: Wear appropriate chemical-resistant gloves. Inspect gloves before use.

[11][13]

Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing

to prevent skin exposure.[11][13]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.[11]
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Handling Procedures:

Avoid contact with skin, eyes, and clothing.[12]

Do not breathe vapors or mist.[12]

Keep away from heat, sparks, and open flames.[11][12]

Use non-sparking tools.[9]

Ground and bond containers when transferring material to prevent static discharge.[12]

Wash hands thoroughly after handling.[4]

Spill Response Protocol
This protocol provides a systematic approach to managing a spill of 1-Bromoheptane-d7.

Immediate Actions:

Evacuate unnecessary personnel from the spill area.

Remove all sources of ignition.[13]

Ensure adequate ventilation.

Containment and Cleanup:

For small spills, absorb the material with inert solids such as clay or diatomaceous earth.

[11]

Use a spark-proof tool for cleanup.[9]

Collect the absorbed material and place it in a suitable, closed container for disposal.

Decontamination:

Clean the spill area with soap and water.
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Dispose of contaminated materials as hazardous waste.

Visualizations

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557856?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1. Personal Protective Equipment (PPE) Selection Workflow
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Figure 2. Spill Response Logical Flow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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